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Compound of Interest

Compound Name: Montelukast sulfoxide

Cat. No.: B3060910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Montelukast, a potent and selective cysteinyl leukotriene receptor antagonist, is widely used in

the management of asthma and allergic rhinitis. During its synthesis, storage, and metabolism,

Montelukast can degrade to form various impurities, with Montelukast sulfoxide being a

primary oxidative degradation product and a known human metabolite.[1][2] The presence of

impurities can impact the safety, efficacy, and stability of the final drug product. Therefore,

comprehensive solid-state characterization of impurities like Montelukast sulfoxide is a critical

step in drug development and quality control.

This document provides a detailed overview of the analytical techniques and protocols for the

solid-state characterization of Montelukast sulfoxide. Due to the limited availability of public

domain experimental data for isolated Montelukast sulfoxide, this application note presents

representative data and standardized protocols to guide researchers in their analytical

endeavors.

Physicochemical Properties
A summary of the key physicochemical properties of Montelukast sulfoxide is presented in

Table 1.
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Property Value Reference

Chemical Name

2-[1-[[(1R)-1-[3-[(E)-2-(7-

chloroquinolin-2-

yl)ethenyl]phenyl]-3-[2-(2-

hydroxypropan-2-

yl)phenyl]propyl]sulfinylmethyl]

cyclopropyl]acetic acid

[3]

Molecular Formula C35H36ClNO4S [3][4]

Molecular Weight 602.2 g/mol [3][4]

CAS Number 1152185-58-4 [3]

Solid-State Characterization Techniques
A typical workflow for the solid-state characterization of a pharmaceutical impurity such as

Montelukast sulfoxide is outlined below.
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Sample Preparation

Solid-State Analysis

Data Interpretation

Synthesis & Isolation of
Montelukast Sulfoxide

X-Ray Powder Diffraction
(XRPD)

Differential Scanning
Calorimetry (DSC)

Thermogravimetric
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Fourier-Transform Infrared
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Solid-State Characterization of Montelukast Sulfoxide:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3060910#solid-state-characterization-of-montelukast-
sulfoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b3060910#solid-state-characterization-of-montelukast-sulfoxide
https://www.benchchem.com/product/b3060910#solid-state-characterization-of-montelukast-sulfoxide
https://www.benchchem.com/product/b3060910#solid-state-characterization-of-montelukast-sulfoxide
https://www.benchchem.com/product/b3060910#solid-state-characterization-of-montelukast-sulfoxide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3060910?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3060910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

